Cas no 29458-30-8 (3H-Pyrazol-3-one,2-(4-aminophenyl)-2,4-dihydro-4,5-dimethyl-)

• Product Name: 3H-Pyrazol-3-one,2-(4-aminophenyl)-2,4-dihydro-4,5-dimethyl-
• CAS No: 29458-30-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 272191
• PubChem ID: 122382
• Update Time: 2025-04-19

3H-Pyrazol-3-one,2-(4-aminophenyl)-2,4-dihydro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2-(4-aminophenyl)-2,4-dihydro-4,5-dimethyl-
• 2-(4-aminophenyl)-4,5-dimethyl-4H-pyrazol-3-one
• 2-(4-Aminophenyl)-2,4-dihydro-4,5-dimethyl-3H-pyrazol-3-one
• 2-(4-aminophenyl)-4,5-dimethyl-2,4-dihydro-3H-pyrazol-3-one
• DTXSID20951969
• 1-(4-Aminophenyl)-3,4-dimethyl-1H-pyrazol-5(4H)-one
• EINECS 249-645-1
• NS00049726
• 29458-30-8

• Inchi： 1S/C11H13N3O/c1-7-8(2)13-14(11(7)15)10-5-3-9(12)4-6-10/h3-7H,12H2,1-2H3
• InChI Key： UOCOWPDBMOCDPI-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C)=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 426.3°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.636
• PSA: 58.69